![molecular formula C10H14N6O2S B2718487 N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methanesulfonamide CAS No. 2199040-92-9](/img/structure/B2718487.png)
N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methanesulfonamide
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Description
“N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)methanesulfonamide” is an organic compound with the molecular formula C15H13F3N10. It has an average mass of 390.326 Da and a monoisotopic mass of 390.127686 Da .
Molecular Structure Analysis
The compound’s structure includes a pyridazine ring substituted by a phenyl group . The 1H NMR and 13C NMR data provide detailed information about the compound’s molecular structure .Physical And Chemical Properties Analysis
This compound has a density of 1.8±0.1 g/cm3, a molar refractivity of 93.0±0.5 cm3, and a polar surface area of 93 Å2. It also has a molar volume of 216.0±7.0 cm3 and a polarizability of 36.9±0.5 10-24 cm3 .Scientific Research Applications
Anti-Asthmatic Activities
A study highlighted the synthesis and evaluation of ([1,2,4]triazolo[1,5-b]pyridazin-6-yl)oxyalkylsulfonamides for their potential in inhibiting platelet activating factor (PAF)-induced bronchoconstriction in guinea pigs. Compounds with specific structural features demonstrated potent anti-asthmatic activity, indicating their value in treating asthma and other respiratory diseases (Kuwahara et al., 1997).
Herbicidal Activities
Another study focused on the synthesis of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, exhibiting excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This research contributes to the development of new herbicides with potentially lower environmental impact (Moran, 2003).
Antimicrobial Evaluation
In the realm of antimicrobial research, new thienopyrimidine derivatives were synthesized and showed pronounced antimicrobial activity. These findings underscore the importance of heterocyclic compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).
Polymer Science Applications
Research into the anionic polymerization of N-(methanesulfonyl)azetidine (MsAzet) revealed the formation of polymers with sulfonyl groups incorporated into the polymer backbone. This study opens new avenues for the synthesis of polymers with unique properties and applications (Reisman et al., 2020).
properties
IUPAC Name |
N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N6O2S/c1-14(19(2,17)18)8-5-15(6-8)10-4-3-9-12-11-7-16(9)13-10/h3-4,7-8H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIVODOCOVIQQDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NN3C=NN=C3C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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